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Compound of Interest

Compound Name: 4-Benzoylbenzoic acid

Cat. No.: B057700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 4-
Benzoylbenzoic acid, specifically its melting point and solubility. It is designed to be a

valuable resource for researchers, scientists, and professionals involved in drug development

and other chemical research, offering detailed experimental protocols and structured data for

easy reference.

Core Physicochemical Data
4-Benzoylbenzoic acid is a white crystalline solid with the chemical formula C₁₄H₁₀O₃.[1] Its

properties make it a versatile compound in various chemical and pharmaceutical applications,

including as an intermediate in drug synthesis and as a photooxidant.[1][2]

Melting Point
The melting point of 4-Benzoylbenzoic acid is a key indicator of its purity. Pure crystalline

solids typically exhibit a sharp melting point range. The reported melting point for 4-
Benzoylbenzoic acid varies slightly across different sources, which is common due to minor

differences in purity and experimental conditions.
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Property Value (°C)

Melting Point 197 - 200

198 - 200

199

218 - 221

Data sourced from[3][4],[5],[1].

Solubility
The solubility of 4-Benzoylbenzoic acid has been determined in a variety of solvents. It is

generally soluble in organic solvents and shows limited solubility in water.

Solvent Solubility

Water Insoluble / Partly Soluble

Alcohols Soluble

Esters Soluble

Dimethylformamide (DMF) ~30 mg/mL

Dimethyl sulfoxide (DMSO) ~10 mg/mL

1:5 solution of DMF:PBS (pH 7.2) ~0.16 mg/mL

Data sourced from[1],[5],[2].

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

point and solubility of solid organic compounds like 4-Benzoylbenzoic acid.

Determination of Melting Point
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The capillary method is a common and reliable technique for determining the melting point of a

solid.[6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 4-Benzoylbenzoic acid sample is completely dry and in a

fine powdered form. If necessary, gently grind the crystals using a mortar and pestle.[6]

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample, trapping a small amount of the solid. Invert the tube and gently tap it on a hard

surface to pack the sample into the sealed end. The packed sample should be approximately

2-3 mm high.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Rapid Determination (Optional): To save time, a preliminary rapid heating can be performed

to get an approximate melting range. Set a fast ramp rate (e.g., 10-20°C per minute) and

note the temperature at which the sample melts.[7]

Accurate Determination: For a precise measurement, use a new sample and set the starting

temperature to about 20°C below the approximate melting point. Heat at a slow, controlled

rate (1-2°C per minute).[7]

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first drop of liquid appears (the beginning of the melting range) and
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the temperature at which the entire sample has turned into a clear liquid (the end of the

melting range).[8]

Purity Assessment: A sharp melting point range (0.5-1°C) is indicative of a pure compound.

Impurities tend to depress and broaden the melting point range.[8][9]

Determination of Solubility
A qualitative solubility assessment can provide valuable information about the functional groups

and polarity of a compound.

Materials:

Test tubes and rack

Spatula

Vortex mixer (optional)

4-Benzoylbenzoic acid sample

Solvents: Deionized water, 5% NaOH solution, 5% NaHCO₃ solution, 5% HCl solution, and

an organic solvent (e.g., ethanol or acetone).

Procedure:

Water Solubility: Place approximately 25 mg of 4-Benzoylbenzoic acid into a test tube. Add

0.75 mL of deionized water in small portions, shaking vigorously after each addition. Observe

if the solid dissolves. If it dissolves, the compound is water-soluble.[10]

Solubility in Aqueous Base: If the compound is water-insoluble, add 0.75 mL of 5% NaOH

solution to a fresh 25 mg sample. Shake well. If the compound dissolves, it indicates the

presence of an acidic functional group, such as a carboxylic acid or a phenol.[10] To confirm,

acidify the solution with 5% HCl; the original compound should precipitate out.

Solubility in Weak Base: To differentiate between a strong and a weak acid, test the solubility

in 5% NaHCO₃ solution. Add 0.75 mL of the solution to a 25 mg sample. Effervescence

(release of CO₂ gas) and dissolution indicate a carboxylic acid.
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Solubility in Aqueous Acid: To test for basic functional groups, add 0.75 mL of 5% HCl to a 25

mg sample. If the compound dissolves, it suggests the presence of a basic group like an

amine.[10]

Solubility in Organic Solvents: Test the solubility in an organic solvent like ethanol or acetone

using the same procedure as for water.

Logical Workflow and Pathway Diagrams
The following diagrams, generated using Graphviz, illustrate logical workflows relevant to the

application and synthesis of 4-Benzoylbenzoic acid derivatives.
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Hypothetical Synthesis Workflow of a 4-Benzoylbenzoic Acid Derivative

Start: 4-Benzoylbenzoic Acid Reagent A
(e.g., Thionyl Chloride)

Reaction 1 Intermediate: Acyl Chloride Derivative Reagent B
(e.g., Amine R-NH2)

Reaction 2 Final Product:
Amide Derivative

Purification
(e.g., Recrystallization)

Analysis
(e.g., NMR, IR, Melting Point) End

Application as a Photooxidant: Logical Pathway

4-Benzoylbenzoic Acid
(Ground State)

Light Activation
(UV Irradiation)

Excited State 4-BBA*

Electron/Hydrogen Transfer

Substrate
(e.g., Amino Acid)

Oxidized Substrate 4-BBA Radical Anion
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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